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Data Presentation
Table 1: Effect of BD-1008 and its Analogs on Cocaine-Induced Convulsions and Lethality in

Mice

Compound
Pretreatme
nt Dose
(mg/kg, i.p.)

Cocaine
Challenge
Dose
(mg/kg, i.p.)

Effect on
Convulsion
s

Effect on
Lethality

Reference

BD-1008
Not specified

in abstracts

Not specified

in abstracts
Attenuated Attenuated [1]

BD-1060
Not specified

in abstracts

Not specified

in abstracts
Attenuated Attenuated [1]

BD-1067
Not specified

in abstracts

Not specified

in abstracts
Attenuated Attenuated [1]

UMB 100
Not specified

in abstracts

Not specified

in abstracts

Significantly

Attenuated

Significantly

Attenuated

UMB 101
Not specified

in abstracts

Not specified

in abstracts

Significantly

Attenuated

Significantly

Attenuated

UMB 103
Not specified

in abstracts

Not specified

in abstracts

Significantly

Attenuated

Significantly

Attenuated
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Note: Specific quantitative data on the percentage of protection or changes in latency to

convulsions were not available in the provided search abstracts. The term "attenuated" or

"significantly attenuated" is used as reported.

Table 2: Effect of BD-1008 on Cocaine-Induced Locomotor Activity in Mice

Pretreatment
Pretreatment
Dose (mg/kg,
i.p.)

Cocaine Dose
(mg/kg, i.p.)

Effect on
Locomotor
Activity

Reference

BD-1008
Not specified in

abstracts

Not specified in

abstracts

Attenuated

locomotor

stimulatory

effects

[1]

Analogs of BD-

1008

Not specified in

abstracts

Not specified in

abstracts

Attenuated

locomotor

stimulatory

effects

Note: The abstracts reviewed did not provide specific quantitative data on locomotor activity

(e.g., beam breaks, distance traveled). The effect is described as an attenuation of cocaine-

induced hyperlocomotion.

Table 3: Effect of BD-1008 on Cocaine Self-Administration in Rats
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Pretreatme
nt

Pretreatme
nt Dose
(mg/kg, i.p.)

Co-
administere
d Drug

Co-
administere
d Drug
Dose
(mg/kg)

Effect on
Cocaine
Self-
Administrat
ion

Reference

BD-1008
Various

doses
None N/A

No significant

effect

BD-1008
Various

doses

WIN 35,428

(DAT

inhibitor)

0.1

Dose-

dependently

decreased

responding

for cocaine

Note: BD-1008 alone was found to be behaviorally inactive in the self-administration paradigm

at the doses tested.
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Cocaine's Actions

BD-1008 Intervention

Cocaine

Dopamine Transporter (DAT)Blocks

Sigma-1 Receptor (σ1R)
Activates

↑ Synaptic Dopamine

Cocaine-Induced
Behaviors

(Hyperlocomotion, Convulsions)

Blocked σ1R Attenuation of
Cocaine-Induced Behaviors
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Behavioral Assays

Animal Preparation
(Acclimation, Catheter Implantation for Self-Admin)

Random Assignment to Treatment Groups
(Vehicle, BD-1008, etc.)

Pretreatment Administration
(BD-1008 or Vehicle)

Cocaine Administration

Locomotor Activity Convulsion Monitoring Lethality Observation Self-Administration Session

Data Collection
(Automated & Manual Scoring)

Statistical Analysis
(ANOVA, t-tests, etc.)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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